Cas no 123982-82-1 ((1S)-1-2-(benzyloxy)phenylethan-1-amine)

• Product name: (1S)-1-2-(benzyloxy)phenylethan-1-amine
• CAS No: 123982-82-1
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• MDL: MFCD06762444
• CID: 135777

(1S)-1-2-(benzyloxy)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a-methyl-2-(phenylmethoxy)-, (S)-(9CI)
• Benzenemethanamine, α-methyl-2-(phenylmethoxy)-, (S)- (9CI)
• Benzenemethanamine,a-methyl-2-(phenylmethoxy)-, (S)-
• 123982-82-1
• J-502479
• (1S)-1-[2-(benzyloxy)phenyl]ethan-1-amine
• Benzenemethanamine, -methyl-2-(phenylmethoxy)-, (S)- (9CI)
• AKOS025294217
• EN300-87792
• Benzenemethanamine,a-methyl-2-(phenylmethoxy)-,(S)-
• (1S)-1-[2-(benzyloxy)phenyl]ethanamine
• (S)-alpha-methyl-2-(benzyloxy)-benzenemethanamine
• (1S)-1-(2-phenylmethoxyphenyl)ethanamine
• (1S)-1-2-(benzyloxy)phenylethan-1-amine

• MDL： MFCD06762444
• Inchi： 1S/C15H17NO/c1-12(16)14-9-5-6-10-15(14)17-11-13-7-3-2-4-8-13/h2-10,12H,11,16H2,1H3/t12-/m0/s1
• InChI Key： KHMOVQVVIPNUFM-LBPRGKRZSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC=CC=1[C@H](C)N

Computed Properties

• Exact Mass: 227.13111
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers